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Cat. No.: B15137234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of 18F-labeled Fibroblast Activation

Protein (FAP) inhibitors for applications in oncology. FAP, a type II transmembrane serine

protease, is highly expressed on cancer-associated fibroblasts (CAFs) in the stroma of over

90% of human epithelial carcinomas, while its presence in healthy adult tissues is minimal.[1]

[2] This differential expression profile makes FAP an exceptional target for both diagnostic

imaging and therapeutic interventions in a wide array of cancers.[1][3][4] The development of

radiolabeled FAP inhibitors (FAPIs), particularly those labeled with fluorine-18 (18F), offers

significant advantages for positron emission tomography (PET) imaging due to the optimal half-

life and imaging characteristics of 18F.

The Role of FAP in the Tumor Microenvironment
Fibroblast Activation Protein is a key modulator of the tumor microenvironment (TME),

contributing to tumor progression, invasion, metastasis, and immunosuppression. Its principal

functions within the TME include:

Extracellular Matrix (ECM) Remodeling: FAP's enzymatic activity, which includes both

dipeptidyl peptidase and collagenase functions, degrades components of the ECM, such as

type I and III collagen. This remodeling facilitates the invasion and migration of tumor cells.

Immunosuppression: FAP-positive CAFs create an immunosuppressive TME by secreting

cytokines like TGF-β and IL-6, which can inhibit the function of anti-tumor T cells. They also
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promote the recruitment of myeloid-derived suppressor cells (MDSCs).

Angiogenesis: By remodeling the ECM and releasing pro-angiogenic factors, FAP-positive

CAFs contribute to the formation of new blood vessels that are essential for tumor growth.

Tumor Growth and Invasion: FAP influences intracellular signaling pathways that regulate

cell proliferation and invasion, directly and indirectly promoting tumor growth.

Signaling Pathways Involving FAP
FAP's pro-tumorigenic effects are mediated through the activation of several intracellular

signaling pathways. A critical pathway involves the activation of STAT3 in CAFs, leading to the

production of CCL2 and the recruitment of immunosuppressive MDSCs. FAP can also

influence the PTEN/PI3K/Akt and Ras-ERK pathways to affect cell motility and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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